Cas no 1243391-74-3 (5-Hydroxy-2-(methylsulfonamido)benzoic acid)

• Product Name: 5-Hydroxy-2-(methylsulfonamido)benzoic acid
• CAS No: 1243391-74-3
• MF: C₈H₉NO₅S
• MW: 231.225761175156
• MDL: MFCD14660388
• CID: 1056685
• Update Time: 2025-11-01

5-Hydroxy-2-(methylsulfonamido)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-Hydroxy-2-(methylsulfonamido)benzoic acid
• 5-hydroxy-2-(methanesulfonamido)benzoic acid
• 5-hydroxy-2-[(methylsulfonyl)amino]Benzoic acid
• 5-HYDROXY-2-METHANESULFONAMIDOBENZOIC ACID

• MDL： MFCD14660388
• Inchi： 1S/C8H9NO5S/c1-15(13,14)9-7-3-2-5(10)4-6(7)8(11)12/h2-4,9-10H,1H3,(H,11,12)
• InChI Key： BHMXDAMTDRRCKQ-UHFFFAOYSA-N
• SMILES： S(C)(NC1C=CC(=CC=1C(=O)O)O)(=O)=O

Computed Properties

• Exact Mass: 231.02000
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3

Experimental Properties

• PSA: 112.08000
• LogP: 1.61570

Additional information on 5-Hydroxy-2-(methylsulfonamido)benzoic acid

5-Hydroxy-2-(methylsulfonamido)benzoic acid (CAS No. 1243391-74-3): A Comprehensive Overview

5-Hydroxy-2-(methylsulfonamido)benzoic acid (CAS No. 1243391-74-3) is a versatile organic compound with significant potential in various fields, including pharmaceuticals, chemical synthesis, and biological research. This compound, characterized by its unique structure and functional groups, has garnered attention for its diverse applications and promising therapeutic properties.

The chemical structure of 5-Hydroxy-2-(methylsulfonamido)benzoic acid consists of a benzene ring substituted with a hydroxyl group at the 5-position and a methylsulfonamido group at the 2-position. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it an interesting subject for both academic and industrial research.

In recent years, 5-Hydroxy-2-(methylsulfonamido)benzoic acid has been the focus of several studies aimed at elucidating its pharmacological activities. One notable area of research is its potential as an anti-inflammatory agent. Studies have shown that this compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines and mediators. This property makes it a promising candidate for the development of new anti-inflammatory drugs.

Beyond its anti-inflammatory properties, 5-Hydroxy-2-(methylsulfonamido)benzoic acid has also been investigated for its antioxidant activity. Oxidative stress is a key factor in the pathogenesis of various diseases, including cardiovascular diseases, neurodegenerative disorders, and cancer. Research has demonstrated that this compound can effectively scavenge free radicals and reduce oxidative damage, suggesting its potential as a therapeutic agent in these conditions.

The biological activities of 5-Hydroxy-2-(methylsulfonamido)benzoic acid are not limited to inflammation and oxidative stress. Recent studies have explored its potential as an antitumor agent. In vitro and in vivo experiments have shown that this compound can inhibit the growth of various cancer cell lines by inducing apoptosis and cell cycle arrest. These findings highlight its potential as a novel anticancer drug candidate.

In addition to its therapeutic applications, 5-Hydroxy-2-(methylsulfonamido)benzoic acid has also found use in chemical synthesis. Its unique structure makes it a valuable building block for the synthesis of more complex molecules. For example, it can be used as an intermediate in the preparation of pharmaceuticals, agrochemicals, and other fine chemicals. The versatility of this compound in synthetic chemistry underscores its importance in the development of new materials and products.

The safety profile of 5-Hydroxy-2-(methylsulfonamido)benzoic acid is another critical aspect that has been extensively studied. Toxicological evaluations have shown that this compound exhibits low toxicity at therapeutic concentrations, making it suitable for use in various applications. However, as with any chemical compound, proper handling and storage are essential to ensure safety and efficacy.

In conclusion, 5-Hydroxy-2-(methylsulfonamido)benzoic acid (CAS No. 1243391-74-3) is a multifaceted compound with a wide range of potential applications in pharmaceuticals, chemical synthesis, and biological research. Its unique chemical structure and functional groups confer distinct properties that make it an attractive candidate for further investigation and development. As research in this area continues to advance, it is likely that new applications and therapeutic uses will be discovered, further solidifying the importance of this compound in the scientific community.